Cas no 1806985-49-8 (6-(Bromomethyl)-3-cyano-4-(difluoromethyl)-2-hydroxypyridine)

• Product Name: 6-(Bromomethyl)-3-cyano-4-(difluoromethyl)-2-hydroxypyridine
• CAS No: 1806985-49-8
• MF: C₈H₅BrF₂N₂O
• MW: 263.038907766342
• CID: 4872907
• Update Time: 2025-05-20

6-(Bromomethyl)-3-cyano-4-(difluoromethyl)-2-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Bromomethyl)-3-cyano-4-(difluoromethyl)-2-hydroxypyridine

• Inchi： 1S/C8H5BrF2N2O/c9-2-4-1-5(7(10)11)6(3-12)8(14)13-4/h1,7H,2H2,(H,13,14)
• InChI Key： YPKBWXJKVOSQCO-UHFFFAOYSA-N
• SMILES： BrCC1=CC(C(F)F)=C(C#N)C(N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 378
• XLogP3: 0.9
• Topological Polar Surface Area: 52.9

Additional information on 6-(Bromomethyl)-3-cyano-4-(difluoromethyl)-2-hydroxypyridine

Professional Introduction to 6-(Bromomethyl)-3-cyano-4-(difluoromethyl)-2-hydroxypyridine (CAS No. 1806985-49-8)

6-(Bromomethyl)-3-cyano-4-(difluoromethyl)-2-hydroxypyridine (CAS No. 1806985-49-8) is a highly versatile intermediate in the field of pharmaceutical and agrochemical research. This compound, characterized by its unique structural features, has garnered significant attention due to its potential applications in the synthesis of bioactive molecules. The presence of both bromomethyl and difluoromethyl substituents makes it an attractive building block for further functionalization, enabling the development of novel compounds with enhanced biological activity.

The hydroxypyridine core of this molecule is particularly noteworthy, as pyridine derivatives are widely recognized for their pharmacological properties. Hydroxypyridines, in particular, have been extensively studied for their roles in drug discovery, often serving as key motifs in therapeutic agents targeting various diseases. The cyano group at the 3-position adds another layer of reactivity, allowing for further chemical modifications that can fine-tune the properties of the resulting compounds.

In recent years, there has been a surge in research focused on the development of small molecules with improved efficacy and reduced side effects. The compound 6-(Bromomethyl)-3-cyano-4-(difluoromethyl)-2-hydroxypyridine has emerged as a valuable tool in this endeavor. Its structural features make it an excellent candidate for generating molecules with potential applications in oncology, inflammation, and infectious diseases. The difluoromethyl group, for instance, is known to enhance metabolic stability and binding affinity, which are critical factors in drug design.

The bromomethyl functionality provides a convenient handle for further derivatization, allowing researchers to introduce a wide range of substituents. This flexibility is particularly useful in medicinal chemistry, where subtle changes in molecular structure can lead to significant differences in biological activity. Recent studies have demonstrated the utility of this compound in the synthesis of kinase inhibitors, which are increasingly important in cancer therapy. The ability to modify both the bromomethyl and difluoromethyl positions offers a powerful platform for generating structurally diverse libraries.

The cyano group at the 3-position of the pyridine ring also plays a crucial role in determining the reactivity and properties of the molecule. In addition to serving as a site for further functionalization, the cyano group can influence electronic distribution and steric interactions within the molecule. These factors are critical for optimizing binding interactions with biological targets. For example, studies have shown that cyano-substituted pyridines can exhibit enhanced binding affinity to certain protein receptors, making them promising candidates for drug development.

The hydroxyl group at the 2-position adds another dimension to the compound's potential applications. Hydroxyl groups are known to participate in hydrogen bonding interactions, which can be crucial for achieving high affinity and selectivity in drug-receptor binding. Furthermore, hydroxypyridines have been shown to exhibit favorable pharmacokinetic properties, including good solubility and bioavailability. These characteristics make them attractive candidates for further development into therapeutic agents.

In conclusion, 6-(Bromomethyl)-3-cyano-4-(difluoromethyl)-2-hydroxypyridine represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural features and reactivity make it an invaluable intermediate for the synthesis of bioactive molecules. The combination of bromomethyl, difluoromethyl, cyano, and hydroxyl groups provides a rich framework for generating structurally diverse and biologically active compounds. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development.